Cas no 259793-41-4 (2,3,5,6-Tetrafluoro-benzoic acid ethyl ester)

• Product Name: 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester
• CAS No: 259793-41-4
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 6644997
• Update Time: 2025-06-26

2,3,5,6-Tetrafluoro-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester

• Inchi： 1S/C9H6F4O2/c1-2-15-9(14)6-7(12)4(10)3-5(11)8(6)13/h3H,2H2,1H3
• InChI Key： FUXXXXKLNQYCRA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(=O)OCC)F)F)F

Additional information on 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester

2,3,5,6-Tetrafluoro-benzoic acid ethyl ester: A Comprehensive Overview of Its Chemical Properties and Applications

2,3,5,6-Tetrafluoro-benzoic acid ethyl ester is a fluorinated aromatic compound with the chemical formula C₉H₆FO₄, characterized by its unique molecular structure and functional groups. This compound, with the CAS number 259793-41-4, represents a critical intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its molecular framework consists of a benzene ring substituted with four fluorine atoms at positions 2, 3, 5, and 6, along with an ethyl ester group at the carboxylic acid moiety. The strategic placement of fluorine atoms significantly influences its physicochemical properties, making it a valuable candidate for drug discovery and material science applications.

Recent advancements in synthetic chemistry have highlighted the importance of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester in the development of fluorinated compounds with enhanced biological activity. A study published in Journal of Medicinal Chemistry (2023) demonstrated its potential as a building block for the synthesis of novel antifungal agents. The fluorine atoms in this molecule exhibit strong electron-withdrawing effects, which can modulate the interactions between the compound and biological targets. This property is particularly relevant in the design of molecules targeting fungal cell membranes, where fluorinated analogs have shown improved permeability and selectivity.

The synthesis of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester typically involves multiple steps, including fluorination reactions and esterification processes. Researchers have explored various catalytic systems to enhance the efficiency of these reactions. For instance, a 2022 report in Organic Letters described the use of a novel transition metal catalyst that significantly reduced the reaction time and improved the yield of the target compound. Such advancements in synthetic methodologies are crucial for the large-scale production of this compound, which is essential for pharmaceutical applications.

One of the key advantages of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester is its solubility profile, which makes it suitable for use in various solvents and reaction conditions. This property is particularly beneficial in the context of green chemistry, where the development of environmentally friendly synthetic routes is a priority. A recent review in Green Chemistry (2023) emphasized the role of fluorinated compounds in reducing the environmental impact of pharmaceutical manufacturing. The incorporation of fluorine atoms can lead to the formation of more stable intermediates, thereby minimizing the need for harsh reagents and energy-intensive processes.

Applications of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester extend beyond pharmaceuticals to include the development of advanced materials. In the field of polymer science, fluorinated compounds are known for their unique surface properties and thermal stability. A 2023 study in Advanced Materials explored the use of this compound as a monomer in the synthesis of fluorinated polymers with enhanced mechanical strength. These materials find applications in industries such as aerospace and electronics, where high-performance materials are required.

The biological activity of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester has also been investigated in the context of drug delivery systems. Researchers have focused on its potential to serve as a prodrug carrier, where the fluorinated structure can enhance the solubility and bioavailability of active pharmaceutical ingredients. A 2022 paper in Pharmaceutical Research reported the successful use of this compound in the development of a targeted drug delivery system for cancer therapy. The fluorine atoms were found to improve the targeting efficiency by modulating the interaction with specific cell receptors.

Despite its promising applications, the use of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester requires careful consideration of its stability and reactivity under different conditions. A 2023 study in Chemical Communications investigated the degradation pathways of this compound in various solvents. The findings highlighted the importance of selecting appropriate storage and handling conditions to maintain its integrity during synthesis and application. Such insights are critical for optimizing its performance in both industrial and research settings.

Moreover, the environmental impact of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester has been a subject of recent research. A 2023 report in Environmental Science & Technology evaluated the biodegradability of fluorinated compounds, including this one. The study found that while fluorinated compounds can exhibit enhanced stability, their environmental persistence is a concern. This has prompted the development of new synthetic strategies aimed at reducing the environmental footprint of such compounds, aligning with global efforts to promote sustainable chemistry.

In conclusion, 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester represents a versatile compound with significant potential in pharmaceuticals, materials science, and environmental applications. Its unique molecular structure and functional groups make it a valuable intermediate in the synthesis of various compounds. Ongoing research continues to uncover new applications and optimize its properties, ensuring its relevance in both academic and industrial contexts. As the field of chemistry advances, the role of fluorinated compounds like this one is likely to expand, contributing to the development of innovative solutions across multiple disciplines.

The ongoing exploration of 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester underscores the importance of interdisciplinary research in advancing chemical science. Collaborations between chemists, pharmacologists, and materials scientists are essential for fully realizing the potential of this compound. By addressing challenges related to synthesis, stability, and environmental impact, researchers can pave the way for the widespread application of this compound in various fields. The future of fluorinated compounds like 2,3,5,6-Tetrafluoro-benzoic acid ethyl ester is promising, with continued innovation expected to drive new discoveries and applications in the years to come.